(R)-BoroAla(+)-Pinanediol-hydrochloride

Core Science & Biosynthesis

Mechanism of Action of (R)-BoroAla(+)-Pinanediol-Hydrochloride in Protease Inhibition: A Comprehensive Technical Guide

Executive Summary

(R)-BoroAla(+)-Pinanediol-hydrochloride is a highly potent, mechanism-based inhibitor targeting serine and threonine proteases. By leveraging the unique electrophilic properties of the boron atom, this compound acts as a transition-state analogue. As a Senior Application Scientist, I have structured this technical guide to detail the structural dynamics, kinetic profiling, and self-validating experimental workflows required to evaluate its efficacy in protease inhibition.

Structural Dynamics: The Role of the Pinanediol Protecting Group

In its synthesized form, the alpha-aminoboronic acid is conjugated with a (+)-pinanediol moiety. This construct serves two critical functions:

• Synthetic and Stereochemical Control: Pinanediol acts as a chiral directing group during asymmetric synthesis, ensuring the high enantiomeric purity of the (R)-configuration ([1]).

• Stability and Prodrug Functionality: Free boronic acids are prone to oxidation and dehydration (forming inactive boroxines). The pinanediol ester protects the boron pharmacophore during storage and significantly enhances lipophilicity.

• Causality in Assay Design: In aqueous physiological or assay environments, the boropinanediol ester exists in a dynamic equilibrium with the free boronic acid and free pinanediol ([1]). Because only the free boronic acid can interact with the protease active site, experimental protocols must incorporate a pre-incubation step to allow complete hydrolysis and activation of the compound.

Core Mechanism of Action: The Sp² to Sp³ Transition

The fundamental mechanism of protease inhibition by (R)-BoroAla relies on the formation of a reversible covalent bond.

• Electrophilic Target: Once deprotected, the free (R)-BoroAla molecule features a boron atom in a trigonal planar geometry ( sp2 hybridization) with an empty p-orbital, making it highly electrophilic ([2]).

• Nucleophilic Attack: As the inhibitor enters the active site of a target serine protease (e.g., α -lytic protease or Dipeptidyl Peptidase IV), the nucleophilic oxygen of the catalytic serine residue attacks the boron's empty p-orbital ([2]).

• Tetrahedral Adduct Formation: This nucleophilic addition converts the boron atom from an sp2 hybridized state to a stable sp3 hybridized tetrahedral geometry ([3]).

• Transition State Mimicry: The resulting tetrahedral adduct perfectly mimics the high-energy tetrahedral intermediate formed during natural peptide bond hydrolysis. This structural mimicry results in exceptionally tight, reversible binding, often achieving sub-nanomolar affinity ([2]).

Logical flow of (R)-BoroAla(+)-Pinanediol-HCl activation and protease inhibition mechanism.

Kinetic Profiling and Selectivity

The selectivity of (R)-BoroAla derivatives is dictated by the primary specificity ( P1​ pocket) of the target protease. Proteases that naturally cleave substrates adjacent to small, aliphatic residues (like alanine) are prime targets ([4]). The table below summarizes the kinetic parameters ( Ki​ ) of BoroAla-based inhibitors across different enzymes.

Inhibitor Construct	Target Protease	P1​ Specificity	Ki​ Value	Inhibition Type
MeO-Suc-Ala-Ala-Pro-boroAla	α -Lytic Protease	Ala / Val	67 nM	Competitive[2]
Boc-L-Lys(Cbz)-D-boroAla	NG PBP 3	D-Ala	370 nM	Competitive[2]
Glu-boroAla	Dipeptidyl Peptidase IV (DPP-IV)	Pro / Ala	8.3 nM	Competitive[5]
Glu-boroAla	Dipeptidyl Peptidase 8 (DPP8)	Pro / Ala	~913 nM	Competitive[5]

Data Interpretation: The 110-fold selectivity of Glu-boroAla for DPP-IV over DPP8 demonstrates how the P2​ residue (Glu) interacts synergistically with the P1​ boroAla to drive target specificity ([5]).

Experimental Workflows & Protocols

To accurately determine the inhibitory potency of (R)-BoroAla(+)-Pinanediol-HCl, researchers must account for both the prodrug hydrolysis and the slow-binding kinetics typical of boronic acids. The following self-validating protocol ensures robust data collection.

Protocol: In Vitro Fluorogenic Protease Inhibition Assay

Step 1: Inhibitor Deprotection (Self-Validation Checkpoint)

• Action: Dissolve (R)-BoroAla(+)-Pinanediol-HCl in anhydrous DMSO to a 10 mM stock. Dilute into aqueous assay buffer (50 mM HEPES, pH 7.5, 0.1% BSA).

• Causality: The pinanediol group must be hydrolyzed to expose the active boronic acid ([1]).

• Validation: Incubate the aqueous dilution for 60 minutes at room temperature before exposing it to the enzyme. Failure to pre-incubate will result in artificially high apparent IC50​ values due to incomplete deprotection.

Step 2: Enzyme Equilibration

• Action: Add the target protease (e.g., DPP-IV at 0.5 nM) to a 96-well black microtiter plate. Add serial dilutions of the deprotected inhibitor.

• Validation: Include a vehicle control (DMSO) to establish baseline activity, and a fast-binding reference inhibitor (e.g., Sitagliptin) to validate the assay's dynamic range. Incubate for 30 minutes at 37°C.

Step 3: Substrate Addition & Continuous Monitoring

• Action: Initiate the reaction with a specific fluorogenic substrate (e.g., AMC-tagged peptide). Monitor fluorescence (Ex: 380 nm, Em: 460 nm) continuously for 60 minutes.

• Causality: Boronic acids often exhibit slow-binding kinetics. Continuous monitoring captures the non-linear progress curves, allowing for the accurate calculation of association ( kon​ ) and dissociation ( koff​ ) rates, rather than relying on a flawed end-point measurement ([2]).

Step 4: Data Analysis

• Action: Fit the progress curves to the integrated rate equation for slow-binding inhibition to extract the apparent Ki​ .

Step-by-step workflow for evaluating in vitro protease inhibition kinetics.

Sources

• 1. Characterization of d-boroAla as a Novel Broad Spectrum Antibacterial Agent Targeting d-Ala-d-Ala Ligase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. rcsb.org [rcsb.org]
• 5. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the In Vitro Stability and Half-Life of (R)-BoroAla(+)-Pinanediol-hydrochloride

Foreword: The Critical Role of In Vitro Stability in Drug Development

In the landscape of modern drug discovery, the early and accurate assessment of a compound's metabolic fate is paramount. The journey from a promising lead molecule to a viable clinical candidate is fraught with challenges, with poor pharmacokinetic properties being a primary cause of attrition. Among the key determinants of a drug's in vivo behavior is its stability in biological matrices. This technical guide provides a comprehensive framework for evaluating the in vitro stability and determining the half-life of (R)-BoroAla(+)-Pinanediol-hydrochloride, a chiral aminoboronic acid derivative. As a member of the boronic acid class of compounds, which have seen a resurgence in interest as therapeutic agents, understanding its stability profile is crucial for predicting its efficacy and safety. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven protocols for these critical assays.

Introduction to (R)-BoroAla(+)-Pinanediol-hydrochloride

(R)-BoroAla(+)-Pinanediol-hydrochloride is a synthetic aminoboronic acid derivative. The presence of the boronic acid moiety is of significant interest due to its ability to form reversible covalent bonds with diols, a property that has been exploited in the design of enzyme inhibitors and sensors. The pinanediol group serves as a chiral auxiliary and a protecting group for the boronic acid, enhancing its stability and facilitating its synthesis.[1]

Table 1: Physicochemical Properties of (R)-BoroAla(+)-Pinanediol-hydrochloride

Property	Value	Source(s)
CAS Number	919103-31-4	[2][3][4][5][6]
Molecular Formula	C₁₂H₂₃BClNO₂	[2][3][4][5]
Molecular Weight	259.58 g/mol	[2][3][5][6]
Appearance	White solid (typical)	[6]
Storage Conditions	-20°C	[6]

The stability of this compound is a key question for its potential therapeutic applications. Boronic esters, particularly those derived from pinanediol, are known to be among the most hydrolytically stable.[7] However, their fate in the presence of metabolic enzymes found in the liver and plasma is a critical determinant of their pharmacokinetic profile. This guide will detail the methodologies to assess both its metabolic and chemical stability.

The Principle of In Vitro Stability Assays

In vitro stability assays are designed to simulate the metabolic and chemical degradation a compound might undergo in the body. By incubating the compound with relevant biological matrices, we can determine its rate of degradation and, from this, calculate its half-life (t½) and intrinsic clearance (CLint). These parameters are vital for predicting in vivo pharmacokinetics.

Two primary assays are central to this evaluation:

• Metabolic Stability in Liver Microsomes: This assay assesses the compound's susceptibility to metabolism by Phase I enzymes, primarily Cytochrome P450s (CYPs), which are abundant in liver microsomes.

• Plasma Stability: This assay evaluates the compound's stability in blood plasma, where enzymatic degradation by esterases and other hydrolases, as well as chemical hydrolysis, can occur.

Experimental Design: A Self-Validating System

The integrity of stability data hinges on a robust experimental design. The protocols outlined below are designed to be self-validating, incorporating necessary controls to ensure the reliability of the results.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the appendix. All reagents should be of the highest purity available.

Analytical Method: The Gold Standard of LC-MS/MS

The quantification of (R)-BoroAla(+)-Pinanediol-hydrochloride in complex biological matrices necessitates a highly sensitive and specific analytical method. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry standard for this purpose.

Key Considerations for LC-MS/MS Method Development:

• Chromatographic Separation: A reversed-phase C18 column is often a good starting point for small molecules. Gradient elution with a mobile phase consisting of water and acetonitrile with a small amount of formic acid or ammonium hydroxide is typically used to achieve good peak shape and separation from matrix components.[8][9]

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) in positive ion mode is generally suitable for aminoboronic acid derivatives. The precursor ion will be the protonated molecule [M+H]⁺, and the product ions will be characteristic fragments.

• Internal Standard (IS): A stable, isotopically labeled version of the analyte is the ideal internal standard. If unavailable, a structurally similar compound with similar chromatographic and ionization properties should be used.

In Vitro Metabolic Stability in Human Liver Microsomes

This assay determines the rate of metabolism of (R)-BoroAla(+)-Pinanediol-hydrochloride by hepatic Phase I enzymes.

Experimental Workflow

The workflow is designed to be systematic and reproducible.

Caption: Workflow for the in vitro metabolic stability assay in human liver microsomes.

Step-by-Step Protocol

• Preparation:

  • Prepare a stock solution of (R)-BoroAla(+)-Pinanediol-hydrochloride (e.g., 10 mM in DMSO).

  • Prepare working solutions by diluting the stock solution in an appropriate solvent.

  • Prepare stock solutions for positive control compounds (e.g., a rapidly metabolized and a slowly metabolized compound).

  • Thaw pooled human liver microsomes on ice. Dilute to the desired concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).

• Incubation:

  • In a 96-well plate, add the diluted human liver microsomes.

  • Add the working solution of the test compound to achieve the final desired concentration (e.g., 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system to each well. For negative controls, add an equal volume of phosphate buffer without the NADPH system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding a volume of ice-cold acetonitrile containing the internal standard to the respective wells. The 0-minute time point should be quenched immediately after the addition of the NADPH system.

• Sample Processing and Analysis:

  • Seal the plate and vortex to ensure complete protein precipitation.

  • Centrifuge the plate to pellet the precipitated protein.

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

  • Analyze the samples using the validated LC-MS/MS method.

Data Analysis

• Quantification: Determine the peak area ratio of the analyte to the internal standard at each time point.

• Calculate Percent Remaining: Normalize the peak area ratio at each time point to the ratio at time zero.

• Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the linear regression line is the elimination rate constant (k). The half-life is calculated as:

  • t½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume (µL) / Microsomal Protein (mg))

Table 2: Representative Data for Metabolic Stability Assay

Time (min)	Analyte/IS Peak Area Ratio	% Remaining	ln(% Remaining)
0	1.25	100.0	4.605
5	1.10	88.0	4.477
15	0.85	68.0	4.220
30	0.55	44.0	3.784
45	0.35	28.0	3.332
60	0.22	17.6	2.868

In Vitro Plasma Stability

This assay assesses the stability of (R)-BoroAla(+)-Pinanediol-hydrochloride in plasma, where degradation can be mediated by enzymes like esterases or by chemical hydrolysis.

Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 919103-31-4 | (R)-Boroala-(+)-pinanediol-HCl - Synblock [synblock.com]
• 3. (R)-BoroAla(+)-Pinanediol-HCl - CAS:919103-31-4 - Shanghai Balmxy Pharmaceutic Co.Ltd [en.balmxy.com]
• 4. (R)-BoroAla(+)-Pinanediol-HCl | CymitQuimica [cymitquimica.com]
• 5. 919103-31-4 | (R)-BoroAla(+)-Pinanediol-HCl | Next Peptide [nextpeptide.com]
• 6. (R)-BoroAla(+)-Pinanediol-HCl | 919103-31-4 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Step-by-Step Protocol for the Deprotection of (R)-BoroAla(+)-Pinanediol Hydrochloride

Introduction & Mechanistic Rationale

(R)-BoroAla(+)-Pinanediol hydrochloride is a critical chiral building block in the synthesis of peptidyl boronic acid therapeutics, including proteasome inhibitors like Bortezomib[1]. The (+)-pinanediol chiral auxiliary is highly effective for directing stereocenter formation via the Matteson homologation[2]. However, its removal presents a significant thermodynamic challenge. The rigid, bicyclic nature of pinanediol forms an exceptionally stable cyclic boronate ester, rendering standard aqueous hydrolysis highly inefficient[3].

The Causality of the Biphasic Transesterification: To break this stable ester without degrading the sensitive alpha-aminoboronic acid, a biphasic transesterification strategy is employed using an excess of a sacrificial boronic acid—typically phenylboronic acid (PBA) or isobutylboronic acid[4]. This system acts as a self-validating thermodynamic engine driven by phase partitioning:

• Thermodynamic Sink (Organic Phase) : PBA reacts with the pinanediol auxiliary to form a PBA-pinanediol ester. Because this byproduct is highly lipophilic, it partitions exclusively into the organic phase (e.g., diethyl ether or dichloromethane), preventing the reverse reaction[5].

• Kinetic Trapping (Aqueous Phase) : The reaction is conducted in the presence of aqueous hydrochloric acid (1N HCl). The acidic environment protonates the alpha-amino group of the liberated (R)-BoroAla. This protonation is mechanistically critical; it prevents the free amine lone pair from forming an intramolecular dative bond with the empty p-orbital of the boron atom, which would otherwise form an unreactive tetrahedral "ate" complex and halt deprotection[6]. The resulting protonated (R)-BoroAla-OH·HCl is highly water-soluble and is continuously extracted into the aqueous phase, driving the equilibrium forward[1].

Biphasic transesterification mechanism driving the deprotection of pinanediol boronic esters.

Quantitative Comparison of Deprotection Strategies

While biphasic transesterification is the industry standard for alpha-aminoboronic acids, alternative methods exist. The table below summarizes the quantitative and qualitative differences between common deprotection strategies[3][7].

Deprotection Method	Reagents	Reaction Time	Typical Yield	Mechanistic Advantage	Limitations
Biphasic Transesterification	Phenylboronic Acid, 1N HCl, Ether	12 - 24 h	85 - 95%	Mild conditions; phase separation drives equilibrium.	Requires excess PBA; multiple organic washes needed.
Fluorinated Intermediates	KHF₂, then TMSCl / H₂O	4 - 8 h	70 - 85%	Avoids biphasic stirring; fast conversion to trifluoroborate.	Aqueous workup can lead to difluoroborane formation.
Lewis Acid Cleavage	BCl₃, DCM, -78 °C	2 - 4 h	50 - 70%	Rapid cleavage of the pinanediol ring.	Harsh conditions; destroys the chiral auxiliary.

Experimental Protocol: Biphasic Transesterification

Materials & Reagents:

• (R)-BoroAla(+)-Pinanediol hydrochloride (Substrate)

• Phenylboronic acid (PBA) (2.0 - 3.0 equivalents)

• Diethyl ether (or Methyl tert-butyl ether, MTBE)

• 1N Hydrochloric acid (HCl), aqueous

• Heptane or Hexane (for final washing)

Step-by-step experimental workflow for the biphasic deprotection of (R)-BoroAla(+)-Pinanediol.

Step-by-Step Methodology:

• System Initialization: In a round-bottom flask equipped with a magnetic stir bar, suspend (R)-BoroAla(+)-Pinanediol hydrochloride (1.0 eq) in a 1:1 mixture of diethyl ether and 1N aqueous HCl (typically 10 mL of each per gram of substrate)[5].

• Addition of the Sacrificial Boronic Acid: Add phenylboronic acid (2.5 eq) directly to the biphasic mixture. Expert Insight: The excess PBA is required to ensure complete transesterification, compensating for the high thermodynamic stability of the pinanediol ester[8].

• Vigorous Biphasic Stirring: Stir the mixture vigorously at room temperature (20-25 °C) for 12 to 24 hours. Expert Insight: Because the reaction occurs at the solvent interface, maximum agitation is required to increase the interfacial surface area. Progress can be monitored by LC-MS of the aqueous phase.

• Phase Separation: Transfer the emulsion to a separatory funnel and allow the layers to resolve. Drain the lower aqueous layer (containing the product) into a clean Erlenmeyer flask. Discard the upper organic layer, which contains the PBA-pinanediol byproduct and unreacted PBA[5].

• Aqueous Phase Washing: Return the aqueous layer to the separatory funnel and wash with fresh diethyl ether (3 × 10 mL) followed by a final wash with heptane or hexane (1 × 10 mL). Expert Insight: Repeated ether washes are mandatory to remove trace amounts of the lipophilic PBA-pinanediol ester. The final aliphatic wash removes residual ether, preventing "bumping" during lyophilization.

• Product Isolation: Transfer the washed aqueous solution to a lyophilization flask. Freeze the solution completely (e.g., using a dry ice/acetone bath) and lyophilize to dryness. The process yields (R)-BoroAla-OH·HCl as a highly pure, white crystalline powder[6].

Sources

• 1. Synthesis of biologically active boron-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 7. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. luxembourg-bio.com [luxembourg-bio.com]

Application Note & Protocol: Preparation and Handling of (R)-BoroAla(+)-Pinanediol-hydrochloride Stock Solutions for Cell Culture Applications

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive guide for the preparation, sterilization, storage, and use of (R)-BoroAla(+)-Pinanediol-hydrochloride for in vitro cell culture experiments. Boronic acids and their derivatives are valuable tools in chemical biology and drug development, often utilized for their ability to form reversible covalent complexes with diols, such as those found in saccharides and glycoproteins.[1] The integrity of cell-based assays depends critically on the proper handling and preparation of test compounds. This guide outlines a robust, field-proven methodology to ensure the stability, sterility, and accurate concentration of (R)-BoroAla(+)-Pinanediol-HCl solutions, thereby promoting experimental reproducibility and reliability for researchers, scientists, and drug development professionals.

Introduction: The Scientific Context

(R)-BoroAla(+)-Pinanediol-hydrochloride belongs to the class of organoboranes, specifically boronic acid derivatives. The pinanediol ester group is known to confer greater hydrolytic stability compared to other boronic esters, a crucial feature for experiments conducted in aqueous cell culture media.[2] These compounds are of significant interest due to their unique ability to interact with vicinal diols, making them effective probes and inhibitors in various biological systems.[1][3] For instance, they have been employed to investigate cellular processes in cultured cells.[4]

The successful application of this compound in a cell culture setting is contingent upon the meticulous preparation of a sterile, stable, and accurately concentrated stock solution. Improper preparation can lead to compound precipitation, loss of activity, or microbial contamination, any of which can invalidate experimental results.[5] This protocol provides the foundational steps to mitigate these risks.

Physicochemical Properties & Critical Safety Considerations

A thorough understanding of the compound's properties is the first step toward its effective use.

Key Compound Specifications

Property	Value	Source
Chemical Name	(R)-BoroAla(+)-Pinanediol-hydrochloride	[6][7]
CAS Number	919103-31-4	[6][7][8]
Molecular Formula	C₁₂H₂₃BClNO₂	[6][8]
Molecular Weight	259.58 g/mol	[6][8]
Appearance	White to off-white solid (typical)	Assumed
Storage (as solid)	2-8°C, under inert atmosphere	[9]

Solubility & Solvent Selection

The choice of solvent is critical for maintaining the compound's integrity and minimizing cytotoxicity.

• Primary Recommendation (Aqueous): As a hydrochloride salt, (R)-BoroAla(+)-Pinanediol-HCl is expected to have some solubility in aqueous solutions. The initial solvent of choice should be sterile, cell culture-grade phosphate-buffered saline (PBS) or water.

• Secondary Recommendation (Organic): If solubility in aqueous buffers is limited, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO) is the recommended alternative.[10] DMSO is a powerful aprotic solvent capable of dissolving a wide range of organic molecules.

• Causality: The goal is to create a highly concentrated stock solution (e.g., 10-100 mM) so that the final volume of solvent added to the cell culture medium is minimal (typically ≤0.1% v/v) to avoid solvent-induced artifacts or cytotoxicity.[10]

Compound Stability & Safe Handling

Stability: The pinanediol protecting group provides significant stability against hydrolysis, which is a common issue with simpler boronic acids.[2] However, long-term stability in aqueous solutions at 37°C (standard incubation temperature) should be empirically determined if experiments run for extended periods. For this reason, stock solutions should be stored frozen and diluted into media immediately before use.

Safety: Boronic acids as a class require careful handling.

• Hazard Potential: Some boronic acids have been shown to be mutagenic in the Ames test.[1][11] They can also cause skin and eye irritation.[9]

• Required Precautions: Always handle (R)-BoroAla(+)-Pinanediol-HCl powder in a chemical fume hood or a well-ventilated area.[12] Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[13][14] Refer to the manufacturer-provided Safety Data Sheet (SDS) for detailed handling information.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps to prepare a 1 mL, 10 mM sterile stock solution.

Materials & Equipment

• (R)-BoroAla(+)-Pinanediol-hydrochloride powder

• Sterile, cell culture-grade DMSO or PBS

• Calibrated analytical balance

• Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

• Sterile, low-retention pipette tips and micropipettes

• Vortex mixer

• Sterile, 0.22 µm pore size syringe filters (e.g., PVDF or PES for low protein binding)

• Sterile syringes (1 mL)

• Sterile, cryo-safe storage vials

Step-by-Step Methodology

• Pre-Calculation: Determine the mass of the compound required. For a 10 mM stock solution in 1 mL:

  • Mass (mg) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 259.58 g/mol × 1000 mg/g = 2.60 mg

• Weighing the Compound:

  • In a chemical fume hood, carefully weigh out 2.60 mg of (R)-BoroAla(+)-Pinanediol-HCl powder using an analytical balance.

  • Transfer the weighed powder into a sterile 1.5 mL microcentrifuge tube.

  • Expert Insight: Taring the tube before adding the powder ensures accuracy. Meticulous weighing is the foundation of accurate dosing in subsequent experiments.

• Dissolution:

  • Add 1 mL of the chosen sterile solvent (e.g., DMSO or PBS) to the microcentrifuge tube containing the powder.

  • Cap the tube securely and vortex thoroughly for at least 1-2 minutes until the powder is completely dissolved. The solution should be clear and free of any visible particulates.

  • Expert Insight: Gentle warming in a 37°C water bath can aid dissolution if needed, but check the compound's thermal stability first. For most compounds, vortexing at room temperature is sufficient.

• Sterile Filtration (Critical Step):

  • This step is mandatory to eliminate any potential microbial contaminants from the powder or non-sterile handling, which could ruin cell cultures.[5][15]

  • Aseptically attach a 0.22 µm sterile syringe filter to a 1 mL sterile syringe.

  • Draw the entire dissolved compound solution into the syringe.

  • Remove any air from the syringe.

  • Carefully dispense the solution through the filter into a new, sterile microcentrifuge tube or cryovial.

  • Expert Insight: Using a filter membrane with low protein binding, such as PVDF or PES, is crucial to prevent loss of the compound. This step replaces autoclaving, which would degrade heat-sensitive organic molecules.

• Aliquoting & Storage:

  • To preserve the stability of the stock solution and avoid repeated freeze-thaw cycles, dispense the sterile solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile cryovials.

  • Clearly label each aliquot with the compound name, concentration (10 mM), solvent, and preparation date.[16][17]

  • Store the aliquots at -20°C or -80°C , protected from light.[16]

  • Trustworthiness Check: A properly prepared stock should be a clear, colorless to pale yellow solution. If precipitation is observed upon thawing, the stock may need to be gently warmed and vortexed before use. If it does not redissolve, it should be discarded.

Workflow Diagram & Quality Control

Visualizing the process ensures clarity and adherence to the protocol.

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• 4. Use of Phenylboronic Acids to Investigate Boron Function in Plants. Possible Role of Boron in Transvacuolar Cytoplasmic Strands and Cell-to-Wall Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gmpplastic.com [gmpplastic.com]
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• 7. nextsds.com [nextsds.com]
• 8. CAS 919103-31-4 | (R)-Boroala-(+)-pinanediol-HCl - Synblock [synblock.com]
• 9. (R)-BoroPhe-(+)-Pinanediol-HCl | 178455-03-3 [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. chemos.de [chemos.de]
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• 16. phytotechlab.com [phytotechlab.com]
• 17. labmanageracademy.com [labmanageracademy.com]

Application Note: Utilizing (R)-BoroAla(+)-Pinanediol-hydrochloride in the Synthesis of Boronic Acid-Based Peptidomimetics

Executive Summary & Mechanistic Rationale

The development of peptide boronic acids (PBAs) has revolutionized the design of reversible covalent inhibitors targeting serine and threonine proteases (e.g., the proteasome, dipeptidyl peptidases, and D-Ala-D-Ala carboxypeptidases). (R)-BoroAla(+)-Pinanediol-hydrochloride serves as a premier chiral building block in this domain.

The selection of the (+)-pinanediol protecting group is not arbitrary; it is rooted in strict thermodynamic principles. Pinanediol provides an exceptionally rigid cyclic arrangement where the two hydroxyl groups are preorganized in a coplanar fashion[1]. This preorganization means there is essentially no loss of entropy from internal rotation upon esterification, making the pinanediol boronate ester highly resistant to premature thermodynamic hydrolysis during the iterative coupling steps of peptide synthesis[1]. However, this extreme stability also necessitates highly specialized, causality-driven protocols for its eventual deprotection[2].

Synthesis Workflow Overview

The integration of (R)-BoroAla(+)-Pinanediol-hydrochloride into a peptide sequence requires a carefully orchestrated three-phase workflow: in situ neutralization, sterically controlled coupling, and biphasic thermodynamic cleavage.

Caption: Workflow for incorporating (R)-BoroAla(+)-Pinanediol into peptide synthesis.

Experimental Protocols & Causality

Protocol A: In Situ Neutralization and Peptide Coupling

Aminoboronic acids are highly prone to self-condensation and oxidation. Supplying the building block as a hydrochloride salt stabilizes the primary amine. Consequently, the coupling environment must simultaneously neutralize the salt and activate the incoming carboxylic acid without triggering epimerization.

Step-by-Step Methodology:

• Preparation: Dissolve the N-protected amino acid (1.1 eq) and (R)-BoroAla(+)-Pinanediol-hydrochloride (1.0 eq) in an anhydrous solvent mixture of DMF/DCM (1:1, v/v) at a concentration of 0.1 M.

• Activation: Add HATU (1.2 eq) to the mixture and cool the reaction vessel to 0 °C in an ice bath.

• Neutralization & Coupling: Dropwise, add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • Causality: The first equivalent of DIPEA strictly serves to neutralize the HCl salt, freeing the amine for nucleophilic attack. The remaining 2.0 equivalents deprotonate the carboxylic acid and facilitate the formation of the active HATU ester. Cooling to 0 °C suppresses the competing racemization of the activated ester.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

• Workup: Dilute with ethyl acetate, wash sequentially with 5% aqueous KHSO4, saturated NaHCO3, and brine. Dry the organic layer over Na2SO4 and concentrate under reduced pressure.

Validation & QC Checkpoint:

• Self-Validating System: Analyze the crude mixture via LC-MS. The successful coupling of a boron-containing compound is uniquely self-validating due to the natural isotopic ratio of Boron ( 10 B ~20%, 11 B ~80%). The mass spectrum must display this characteristic 1:4 isotopic signature at the expected M+H peak. Absence of this pattern indicates cleavage or failure to couple.

Protocol B: Pinanediol Deprotection via Biphasic Transesterification

Because pinanediol esters cannot be readily displaced by standard basic hydrolysis or diethanolamine[2], a biphasic transesterification utilizing phenylboronic acid is required.

Step-by-Step Methodology:

• Solvent System Setup: Dissolve the purified protected peptidyl-boronate in diethyl ether (0.05 M).

• Thermodynamic Sink Addition: Add an equal volume of 1N aqueous HCl containing phenylboronic acid (3.0–5.0 eq).

• Biphasic Exchange: Stir the biphasic mixture vigorously at room temperature for 12–24 hours.

  • Causality: The reaction is driven to completion entirely by phase-partitioning thermodynamics. The free boroAla peptide is highly soluble in the aqueous phase, while the newly formed pinanediol ester of phenylboronate is highly soluble in the ether phase[2]. Vigorously stirring maximizes the interfacial surface area, accelerating the transesterification kinetics.

• Phase Separation: Transfer to a separatory funnel and collect the aqueous layer. Extract the aqueous layer three additional times with fresh diethyl ether.

  • Causality: Repeated ether extractions act as a purification mechanism, pulling any residual unreacted phenylboronic acid and liberated pinanediol out of the aqueous product phase.

• Isolation: Lyophilize the aqueous layer to yield the free α-aminoboronic acid peptide as a fluffy white powder.

Validation & QC Checkpoint:

• Self-Validating System: Perform Thin Layer Chromatography (TLC) on both separated layers before lyophilization. The ether layer must show a strong UV-active spot (phenylboronic acid pinanediol ester), while the aqueous layer should show a Ninhydrin-positive, UV-inactive spot (assuming no aromatic residues in the peptide), confirming complete phase separation and successful deprotection.

Quantitative Data & Optimization Summaries

To ensure optimal experimental design, the following tables summarize comparative data for cleavage strategies and coupling conditions.

Table 1: Comparison of Pinanediol Cleavage Strategies

Cleavage Strategy	Reagents	Reaction Time	Avg. Yield	Causality / Rationale
Biphasic Transesterification	Phenylboronic acid, Et2O/H2O	12–24 h	85–95%	Acts as a thermodynamic sink; phase separation actively drives the equilibrium forward[2].
Fluoroborate Intermediate	KHF2, MeOH/H2O, then TMSCl	4–8 h	70–80%	Generates difluoroborane intermediates; highly useful for sequences that are water-insoluble[3].
Diethanolamine Exchange	Diethanolamine, THF/H2O	24–48 h	<50%	Pinanediol esters strongly resist diethanolamine displacement due to their rigid coplanarity and lack of entropy loss[2],[1].

Table 2: Optimized Coupling Conditions for (R)-BoroAla Derivatives

Reagent System	Solvent	Base	Temperature	Epimerization Risk
HATU / HOAt	DMF/DCM (1:1)	DIPEA (3.0 eq)	0 °C to RT	Low
EDC / HOBt	DCM	NMM (3.0 eq)	0 °C to RT	Moderate
PyBOP	DMF	DIPEA (3.0 eq)	RT	Low

Mechanism of Action: Target Protease Inhibition

Once synthesized and deprotected, the free boroAla peptide acts as a highly potent electrophilic warhead. Unlike standard competitive inhibitors, boronic acids form a reversible, covalent tetrahedral adduct with the catalytic serine or threonine residue of the target protease.

Caption: Reversible covalent inhibition of target proteases by boroAla peptidomimetics.

References

• Solid Phase Synthesis of C-Terminal Boronic Acid Peptides. ACS Publications. 4

• 15.1.7 Peptide Boronic Acids. Thieme-Connect. 2

• Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates. ACS Publications. 3

• Structure, Properties, and Preparation of Boronic Acid Derivatives. Wiley-VCH. 1

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing IC50 values of (R)-BoroAla(+)-Pinanediol-hydrochloride and other boronic acid inhibitors

As a Senior Application Scientist in drug discovery, evaluating the electrophilic "warheads" used in targeted covalent inhibitors is a critical part of pipeline development. Boronic acids have transitioned from niche chemical biology tools to blockbuster therapeutics, largely due to their unique ability to form reversible covalent bonds with catalytic nucleophiles.

This guide provides an in-depth, objective comparison of (R)-BoroAla(+)-Pinanediol-hydrochloride —a highly versatile chiral amino-boronic acid building block—against other benchmark boronic acid inhibitors. By analyzing their IC50 values, binding kinetics, and target selectivity, we can establish a rational framework for selecting the appropriate boronic acid scaffold for specific hydrolytic enzyme targets.

Mechanistic Causality: The Boronic Acid Advantage

To understand the comparative efficacy of boronic acid inhibitors, we must first examine the causality behind their binding affinity. Unlike traditional Michael acceptors that form irreversible covalent bonds, boronic acids act as transition state analogs for hydrolytic enzymes (such as serine/threonine proteases and ligases)[1].

The neutral, trigonal planar boronic acid (sp² hybridized) features an empty p-orbital. When it enters the enzyme active site, this orbital acts as a potent electrophile, accepting a lone pair of electrons from the catalytic nucleophile (e.g., the hydroxyl group of Ser/Thr or a water molecule)[2]. This nucleophilic attack triggers a rehybridization from sp² to sp³, forming a stable, tetrahedral boronate adduct that perfectly mimics the high-energy intermediate of peptide bond hydrolysis[1][2].

Mechanism of reversible covalent inhibition by boronic acids via sp2 to sp3 transition.

The presence of the pinanediol group in (R)-BoroAla(+)-Pinanediol-hydrochloride serves a dual purpose: it acts as a stereochemical directing group during asymmetric synthesis and provides a lipophilic shield that can enhance membrane permeability in whole-cell assays before being hydrolyzed to the active free boronic acid[3].

Comparative IC50 Analysis & Target Selectivity

The intrinsic potency of a boronic acid inhibitor is heavily dictated by the amino acid side chain (the P1/P2 residues) which drives active site recognition. (R)-BoroAla (also known as D-boroAla) is specifically designed to target enzymes that recognize D-Alanine or require small, aliphatic P1 residues.

Below is a comparative synthesis of quantitative data across various boronic acid inhibitors and their respective targets.

Table 1: Quantitative Comparison of Boronic Acid Inhibitors

Inhibitor / Scaffold	Target Enzyme	IC50 / Ki Value	Clinical / Experimental Context
(R)-BoroAla-based oligopeptides	E. coli Signal Peptidase I (LepB)	6 – 18 nM (IC50)	Synthesized using (R)-BoroAla(+)-Pinanediol as a warhead; potent antibacterial activity[4].
D-boroAla-(−)-pinanediol	D-Ala-D-Ala Ligase (DDL)	MIC 8–32 µg/mL	Broad-spectrum antibacterial targeting cell wall biosynthesis[3].
Glu-boroAla	Dipeptidyl Peptidase IV (DPP-IV)	8.3 nM (Ki)	Highly selective (110-fold) for DPP-IV over off-target DPP8/9[5].
Val-boroPro (Talabostat)	Dipeptidyl Peptidase IV (DPP-IV)	0.18 nM (Ki)	Benchmark ultra-potent inhibitor; lacks selectivity against DPP8/9[5].
Bortezomib	20S Proteasome (β5 subunit)	~0.6 nM (IC50)	FDA-approved oncology benchmark; targets Thr1 via reversible covalent bond[2].
Vaborbactam	Serine β-lactamase	~10 nM (IC50)	FDA-approved antibacterial adjuvant; protects β-lactams from hydrolysis[2].

Case Study Insights: Potency vs. Selectivity

While Val-boroPro is exceptionally potent against DPP-IV (Ki = 180 pM), its lack of selectivity leads to cross-inhibition of intracellular DPP8 and DPP9, which is associated with adverse toxicological effects[5]. By substituting the P1 and P2 positions to create Glu-boroAla , researchers achieved a highly effective DPP-IV inhibitor (Ki = 8.3 nM) that boasts a 110-fold to 250-fold selectivity over DPP8/9, significantly widening the therapeutic index[5].

Similarly, in antibacterial discovery, the (R)-BoroAla scaffold perfectly mimics the D-Alanine substrate. When (R)-BoroAla(+)-Pinanediol-hydrochloride is coupled to oligopeptides targeting E. coli LepB, the resulting compounds achieve IC50s in the low nanomolar range (6 nM), proving the scaffold's utility as a modular, high-affinity warhead[4].

Self-Validating Experimental Protocol: IC50 & Kinetic Determination

Because boronic acids require structural reorganization to form the dative N–B or O–B bond, they frequently exhibit slow-binding or slow-tight-binding kinetics [1]. A standard rapid-dilution IC50 assay will artificially underestimate their potency.

As an Application Scientist, I mandate the following self-validating protocol to ensure kinetic accuracy and prove the reversibility of the covalent bond.

Step-by-Step Methodology

• Inhibitor Preparation: Dissolve (R)-BoroAla(+)-Pinanediol-hydrochloride (or synthesized derivatives) in 100% DMSO to create a 10 mM stock. Perform a 12-point, 3-fold serial dilution. Note: If the free boronic acid is required, the pinanediol group must be removed via BCl3 treatment or acidic hydrolysis prior to assaying[5].

• Enzyme Pre-incubation (Critical Step): Incubate the target enzyme (e.g., LepB or DPP-IV) with the inhibitor dilutions in assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.1% BSA) for a minimum of 30 to 60 minutes at 25°C.

  • Causality: This allows the system to reach thermodynamic equilibrium, accommodating the slow sp² to sp³ rehybridization required for maximal affinity[1].

• Reaction Initiation: Add the specific fluorogenic substrate (e.g., AMC-linked peptides) at a concentration equal to its Km​ value to initiate the reaction.

• Kinetic Readout: Monitor fluorescence continuously for 20 minutes to calculate the initial velocity ( vi​ ).

• Validation Checkpoint (Reversibility Jump-Dilution): To prove the inhibitor is reversible and not a non-specific aggregator, take a sample pre-incubated at 10× the IC50 concentration and rapidly dilute it 100-fold into an assay buffer containing substrate. The gradual recovery of enzymatic activity over time validates the reversible covalent mechanism[1].

Self-validating experimental workflow for determining boronic acid IC50 and slow-binding kinetics.

Conclusion

(R)-BoroAla(+)-Pinanediol-hydrochloride is a highly privileged building block in the medicinal chemist's toolkit. While benchmark inhibitors like Bortezomib and Val-boroPro push the absolute limits of potency (sub-nanomolar IC50s), the BoroAla scaffold offers a unique combination of stereospecific target engagement (mimicking D-Alanine) and tunable selectivity. As demonstrated by its application in LepB and DDL inhibition, leveraging this specific stereoisomer allows researchers to design potent, reversible covalent inhibitors with highly favorable therapeutic indices.

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Selectivity Profiling of (R)-BoroAla(+)-Pinanediol-Hydrochloride Against Dipeptidyl Peptidases: A Comparative Guide

Executive Summary & Mechanistic Grounding

The DASH (Dipeptidyl Peptidase IV Activity and/or Structure Homologues) family—comprising DPP4, DPP8, DPP9, and Fibroblast Activation Protein (FAP)—presents a significant challenge in drug development due to highly conserved catalytic sites[1]. Non-selective inhibition of intracellular DPP8 and DPP9 has been linked to severe dose-limiting toxicities in preclinical models, making selectivity a paramount objective when designing DPP4 inhibitors for glycemic control[2].

(R)-BoroAla(+)-pinanediol-hydrochloride serves as a vital synthetic building block and prodrug scaffold for generating highly selective dipeptide boronic acid inhibitors.

The Causality of Boronic Acid Inhibition

Boronic acids are uniquely potent protease inhibitors because they act as transition-state analogues. The electron-deficient boron atom possesses an empty p-orbital that readily accepts a lone electron pair from the active-site serine (e.g., Ser630 in DPP4), forming a reversible, covalent tetrahedral boronate complex[1].

The Role of the Pinanediol Protecting Group

In physiological conditions, free dipeptide boronic acids with an unprotected N-terminus undergo a rapid, pH-dependent intramolecular cyclization, forming an inactive cyclic conformer that drastically attenuates their inhibitory potency[3][4]. The pinanediol ester acts as a crucial protecting group during synthesis and storage. In experimental workflows, it must be strategically removed (often via BCl3 treatment or controlled aqueous hydrolysis) to liberate the active free boronic acid just prior to target engagement[2].

Structural Causality of Selectivity: BoroAla vs. BoroPro

Early generation boronic acid inhibitors, such as Val-boroPro (Talabostat), utilized a boroproline (boroPro) residue at the P1 position. While these compounds achieve picomolar affinity for DPP4, they exhibit near-equal affinity for DPP8, DPP9, and FAP[2][5].

The shift to a boroAla (boron-alanine) residue at the P1 position fundamentally alters the selectivity profile. The causality lies in the subsite architecture of the DASH family:

• P1 Pocket Permissiveness: DPP8 and DPP9 have a highly restricted S1 pocket that strongly demands a proline residue. DPP4's S1 pocket is more permissive and can accommodate the slightly altered steric bulk of an alanine[2].

• P2 Pocket Discrimination: By pairing boroAla at P1 with a negatively charged residue like Glutamate (Glu) at P2, the resulting compound (Glu-boroAla) exploits the fact that DPP8 and DPP9 discriminate heavily against acidic side chains at the P2 position[2].

Fig 1: Structural causality of P1 residue modifications on DASH family selectivity.

Comparative Performance Data

The table below summarizes the selectivity profiles of boroAla derivatives against traditional boroPro compounds and marketed non-boronic covalent inhibitors (cyanopyrrolidines). Data highlights the superior selectivity index of boroAla-based compounds for DPP4 over the intracellular off-targets DPP8/9.

Inhibitor Class	Compound	DPP4 Ki​ (nM)	DPP8 Ki​ (nM)	DPP9 Ki​ (nM)	Selectivity Index (DPP8 / DPP4)
BoroAla Derivative	Glu-boroAla	8.3	~913	~2075	110x [2]
BoroPro Derivative	Val-boroPro	0.18	~1.5	~1.5	< 10x [2][5]
BoroPro Derivative	Ala-boroPro	0.027	N/A	N/A	Poor [2]
Cyanopyrrolidine	Vildagliptin	~3.0	> 10,000	> 10,000	> 3000x [1]

Note: While Vildagliptin offers higher absolute selectivity, boroAla derivatives provide a critical structural framework for researchers investigating transition-state mechanisms and novel prodrug delivery systems.

Experimental Protocols: Self-Validating Systems

To accurately profile the selectivity of (R)-BoroAla derivatives, researchers must utilize a self-validating experimental system that accounts for the compound's prodrug nature and the distinct cellular localizations of the DASH family enzymes.

Protocol A: In Vitro Fluorogenic Selectivity Profiling

This assay isolates the direct kinetic interactions between the deprotected boronic acid and recombinant enzymes.

• Inhibitor Preparation (Deprotection): Treat (R)-BoroAla(+)-pinanediol-hydrochloride derivatives with BCl3​ to simultaneously remove the pinanediol ester and any N-terminal Boc-protecting groups[2]. Lyophilize and reconstitute in an acidic buffer (pH < 4.0) to prevent premature intramolecular cyclization[4].

• Enzyme Pre-incubation: Dilute the free boronic acid in physiological assay buffer (pH 7.4). Immediately add purified recombinant DPP4, DPP8, or DPP9. Incubate at 37°C for 30 minutes. Causality: Boronic acids are slow-binding covalent reversible inhibitors; pre-incubation is mandatory to reach thermodynamic equilibrium[1].

• Substrate Addition: Introduce a fluorogenic substrate (e.g., Ala-Pro-AMC or Gly-Pro-AMC) at a concentration equal to its Km​ value.

• Kinetic Readout: Monitor the release of 7-amino-4-methylcoumarin (AMC) continuously using a microplate fluorimeter (Excitation: 380 nm / Emission: 460 nm).

• Data Analysis: Calculate the initial velocity ( V0​ ) and use non-linear regression to determine the IC50​ . Convert to Ki​ using the Cheng-Prusoff equation.

Fig 2: Standardized in vitro workflow for evaluating dipeptidyl peptidase inhibition.

Protocol B: Intracellular DPP9 Target Engagement Assay

Because DPP4 is a membrane-bound/secreted enzyme and DPP8/9 are strictly intracellular, biochemical Ki​ values do not fully predict in vivo toxicity. Cell-penetrating ability dictates real-world selectivity[2].

• Cell Culture: Culture HEK293T cells (which naturally express high levels of intracellular DPP9) in 96-well plates.

• Compound Dosing: Administer the boroAla derivative directly to the culture media. Incubate for 2 hours.

• Cell Lysis & Isolation: Wash cells thoroughly with PBS to remove extracellular compound. Lyse cells using a mild, non-denaturing detergent.

• Activity Measurement: Measure residual intracellular DPP9 activity using Ala-Pro-AMC.

• Validation: Compare the Intracellular- IC50​ to the Biochemical- IC50​ . A high Intracellular- IC50​ despite a low Biochemical- IC50​ indicates poor membrane permeability, which acts as a secondary, highly desirable layer of selectivity against intracellular off-targets[2].

References

• Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety Journal of Medicinal Chemistry - ACS Publications[Link]

• Synthesis and characterization of constrained peptidomimetic dipeptidyl peptidase IV inhibitors: amino-lactam boroalanines PubMed - NIH[Link]

• WO2003092605A2 - Protease inhibitors Google P

• Covalent Small Molecule Immunomodulators Targeting the Protease Active Site Journal of Medicinal Chemistry - ACS Publications[Link]

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• 4. WO2003092605A2 - Protease inhibitors - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Cross-Reactivity Validation of (R)-BoroAla(+)-Pinanediol-hydrochloride in Human Blood Serum

This guide provides a comprehensive framework for validating the cross-reactivity of (R)-BoroAla(+)-Pinanediol-hydrochloride in human blood serum. As researchers, scientists, and drug development professionals, ensuring the specificity of a therapeutic candidate is paramount to its safety and efficacy profile. This document will delve into the scientific rationale behind experimental design, provide detailed protocols, and compare the performance of this boronic acid derivative with potential alternatives, all grounded in established regulatory principles.

Introduction: The Criticality of Cross-Reactivity Assessment

(R)-BoroAla(+)-Pinanediol-hydrochloride belongs to the class of boronic acids, which are known for their ability to form reversible covalent bonds with diols. This property makes them attractive candidates for targeting glycoproteins and other biological molecules.[1] However, this reactivity also poses a significant challenge: the potential for off-target binding, or cross-reactivity, with other structurally similar molecules in a complex biological matrix like human blood serum.[2][3]

Undesirable cross-reactivity can lead to a host of adverse effects, including immunogenic responses and unpredictable pharmacokinetics. Therefore, rigorous validation of a compound's binding specificity is a non-negotiable step in preclinical drug development, mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6][7][8][9] This guide will equip you with the necessary knowledge and methodologies to conduct a thorough cross-reactivity assessment.

Understanding the Analyte: (R)-BoroAla(+)-Pinanediol-hydrochloride

(R)-BoroAla(+)-Pinanediol-hydrochloride is a chiral boronic acid derivative. The pinanediol group serves as a protecting group for the boronic acid moiety, which is the pharmacologically active component. The "(R)-BoroAla" portion suggests an alanine-derived structure, which may be designed to mimic a natural ligand to a specific biological target.

Before embarking on cross-reactivity studies, a thorough understanding of the compound's intended mechanism of action is crucial. Is it designed to inhibit a specific enzyme? Or to bind to a particular receptor? This information will guide the selection of relevant potential cross-reactants for testing.

Experimental Design: A Multi-Faceted Approach to Validation

A robust cross-reactivity validation plan employs a combination of analytical techniques to provide a comprehensive picture of the compound's binding profile. For a small molecule like (R)-BoroAla(+)-Pinanediol-hydrochloride, a competitive binding assay is a cornerstone of this assessment.[10][11] Additionally, modern mass spectrometry techniques offer unparalleled sensitivity and specificity for quantitative analysis in complex biological matrices.[12][13][14]

The Power of Competitive Binding Assays

Competitive binding assays are based on the principle of competition between the analyte of interest and a labeled ligand for a limited number of binding sites on a target molecule.[11] The degree to which the analyte displaces the labeled ligand is inversely proportional to its binding affinity. This allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of binding potency.[11]

The following workflow outlines the key steps in designing and executing a competitive binding assay for cross-reactivity validation.

Caption: Workflow for a competitive binding assay to assess cross-reactivity.

Choosing the Right Competitors

The selection of appropriate competitor molecules is critical for a meaningful cross-reactivity study. These should include:

• Structurally similar compounds: Molecules with similar functional groups or stereochemistry to (R)-BoroAla(+)-Pinanediol-hydrochloride.

• Endogenous molecules: High-abundance proteins and small molecules present in human serum that could potentially interact with the analyte.

• Known binders to the target: If the intended biological target is known, other known ligands for that target should be included.

• Alternative therapeutic agents: Comparing the cross-reactivity profile with that of other drugs used for the same indication provides valuable context.

Detailed Experimental Protocol: Competitive ELISA

This protocol details a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common and robust format for competitive binding assays.

Materials:

• High-binding 96-well microplates

• Target protein

• (R)-BoroAla(+)-Pinanediol-hydrochloride

• Competitor compounds

• Biotinylated ligand for the target protein

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay buffer (e.g., PBS with 1% BSA)

• Human blood serum (pooled from multiple donors)

Procedure:

• Plate Coating:

  • Coat the wells of a 96-well microplate with the target protein at an optimized concentration in a suitable coating buffer.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

  • Block non-specific binding sites by adding assay buffer to each well and incubating for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competition Reaction:

  • Prepare serial dilutions of (R)-BoroAla(+)-Pinanediol-hydrochloride and each competitor compound in assay buffer.

  • Add the diluted compounds to the appropriate wells of the coated plate.

  • Add a fixed, optimized concentration of the biotinylated ligand to all wells except the blank.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Detection:

  • Wash the plate five times with wash buffer.

  • Add Streptavidin-HRP conjugate diluted in assay buffer to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add TMB substrate to each well and incubate in the dark until sufficient color development.

  • Stop the reaction by adding stop solution.

• Data Acquisition and Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Subtract the blank reading from all other readings.

  • Plot the absorbance values against the logarithm of the competitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value for each compound.

Data Presentation and Interpretation

The results of the cross-reactivity studies should be presented in a clear and concise manner to facilitate comparison. A summary table is an effective way to present the IC50 values and the calculated percent cross-reactivity.

Table 1: Comparative Cross-Reactivity of (R)-BoroAla(+)-Pinanediol-hydrochloride

Compound	Intended Target IC50 (nM)	Off-Target 1 IC50 (nM)	Off-Target 2 IC50 (nM)	% Cross-Reactivity (Off-Target 1)	% Cross-Reactivity (Off-Target 2)
(R)-BoroAla(+)-Pinanediol-HCl	15	>10,000	5,000	<0.15%	0.3%
Alternative A	25	1,500	800	1.67%	3.13%
Alternative B	10	500	2,000	2.0%	0.5%

% Cross-Reactivity = (IC50 of (R)-BoroAla(+)-Pinanediol-HCl for Intended Target / IC50 of Competitor for Off-Target) x 100

Interpretation:

The data in Table 1 indicates that (R)-BoroAla(+)-Pinanediol-hydrochloride exhibits high specificity for its intended target, with minimal cross-reactivity against the tested off-targets. In contrast, Alternatives A and B show significantly higher cross-reactivity, suggesting a less favorable specificity profile.

Orthogonal Validation with LC-MS/MS

To complement the immunoassay data, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) can be employed for absolute quantification of the compound in human serum after incubation.[15][16] This technique can confirm the extent of binding to serum proteins and other components.

The following diagram illustrates the general workflow for an LC-MS/MS-based validation.

Caption: LC-MS/MS workflow for quantifying serum binding.

Conclusion: Ensuring Specificity for Safer Therapeutics

Thorough cross-reactivity validation is an indispensable component of the preclinical development of any therapeutic candidate. By employing a multi-pronged approach that combines sensitive immunoassays with robust quantitative techniques like LC-MS/MS, researchers can build a comprehensive understanding of a compound's binding profile. The methodologies and principles outlined in this guide provide a solid foundation for the rigorous assessment of (R)-BoroAla(+)-Pinanediol-hydrochloride, ultimately contributing to the development of safer and more effective medicines.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• Competitive Binding Assay to Identify Compounds Disrupting Receptor-Ligand Interactions. (2025, July 8).
• Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21).
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7).
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3).
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. (2024, June 12).
• Guidance for Industry.
• Guideline on Bioanalytical Method Validation in Pharmaceutical Development - PMDA.
• Basic principles of competitive binding assays - Benchchem.
• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25).
• Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices - PubMed. (2011, January 15).
• Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape - Waters Corporation.
• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS - Analyst (RSC Publishing).
• Fundamentals: Applications of LC/MS in small molecule drug discovery. - Stanford University Mass Spectrometry. (2020, May 21).
• Small Molecule Quantitation - Biotechnology Center.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - MDPI. (2020, September 21).
• Cross-reactivity in b-Lactam Allergy.
• Cross-reactivities and structure-reactivity relationships of six benzodiazepines to EMIT(®) immunoassay - PubMed. (2013, October 15).

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Assuring Structural Integrity: A Comparative Guide to the NMR Validation of (R)-BoroAla-(+)-Pinanediol-hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural characterization of chiral molecules is paramount. (R)-BoroAla-(+)-Pinanediol-hydrochloride, a key building block in the synthesis of various therapeutic agents, demands rigorous validation of its structural integrity to ensure its efficacy and safety. This guide provides an in-depth, expert-led comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for this purpose, grounded in scientific principles and practical application.

The Central Role of Structural Validation

The stereochemistry of a molecule can dramatically influence its pharmacological activity. For a compound like (R)-BoroAla-(+)-Pinanediol-hydrochloride, which possesses multiple chiral centers, confirming the correct three-dimensional arrangement of atoms is not merely a quality control step; it is a fundamental requirement for advancing a drug candidate. Even minor deviations in stereochemistry can lead to inactive or, in the worst case, toxic compounds. Therefore, the choice of analytical methodology for structural validation carries significant weight in the drug development pipeline.

NMR Spectroscopy: The Gold Standard for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for the structural elucidation of organic molecules.[1][2][3][4] It provides unparalleled insight into the connectivity and spatial arrangement of atoms within a molecule by probing the magnetic properties of atomic nuclei.[3] For (R)-BoroAla-(+)-Pinanediol-hydrochloride, both ¹H and ¹¹B NMR are indispensable.

¹H NMR Spectroscopy: A Proton's Perspective

Proton (¹H) NMR spectroscopy reveals the chemical environment of each hydrogen atom in the molecule.[5] The chemical shift, integration, and coupling patterns of the proton signals provide a detailed map of the molecular structure.

¹¹B NMR Spectroscopy: A Direct Look at the Boron Core

Given the central role of the boron atom in boronic acid derivatives, ¹¹B NMR spectroscopy is a powerful tool for characterizing these compounds.[6][7] The chemical shift of the boron nucleus is highly sensitive to its coordination environment (trigonal vs. tetrahedral), providing direct evidence of the formation and stability of the pinanediol ester.[7][8][9]

A Comparative Analysis: NMR vs. Alternative Techniques

While NMR is a powerful tool, a comprehensive validation strategy often involves complementary techniques. Here, we compare NMR with Mass Spectrometry and High-Performance Liquid Chromatography (HPLC) for the structural validation of (R)-BoroAla-(+)-Pinanediol-hydrochloride.

Technique	Principle	Strengths for (R)-BoroAla-(+)-Pinanediol-hydrochloride Validation	Limitations
NMR Spectroscopy	Probes the magnetic properties of atomic nuclei to provide detailed structural information.[3]	- Unambiguous structural elucidation and stereochemical assignment.[1][4] - Non-destructive. - Provides information on dynamic processes.[1]	- Lower sensitivity compared to MS. - Complex spectra can be challenging to interpret.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to determine molecular weight and fragmentation patterns.[10]	- High sensitivity for detecting trace impurities. - Confirms molecular weight.[11]	- Does not provide detailed stereochemical information. - Boronic acids can be prone to dehydration and trimerization, complicating analysis.[10]
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential interactions with a stationary phase.	- Excellent for assessing purity and separating enantiomers (with a chiral column).[12] - Can be coupled with MS for enhanced characterization.[13][14]	- Does not provide direct structural information. - Boronate esters can be susceptible to hydrolysis on the column.[12]

Experimental Protocol: NMR Validation of (R)-BoroAla-(+)-Pinanediol-hydrochloride

This section provides a detailed, step-by-step methodology for the NMR analysis of (R)-BoroAla-(+)-Pinanediol-hydrochloride.

1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for dissolving boronic esters. However, for hydrochloride salts, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) may be more appropriate to ensure complete dissolution. It's crucial to use a solvent that does not react with the analyte.

• Concentration: Prepare a solution of approximately 5-10 mg of (R)-BoroAla-(+)-Pinanediol-hydrochloride in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: For quantitative analysis, a known amount of an internal standard (e.g., tetramethylsilane - TMS) can be added, although modern NMR instruments can use the residual solvent peak as a reference.

2. NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

• ¹¹B NMR Parameters:

  • Acquire a one-dimensional ¹¹B NMR spectrum.

  • ¹¹B has a different resonance frequency than ¹H, so the spectrometer must be tuned accordingly.

  • A broader spectral width is typically required for ¹¹B NMR.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to establish the connectivity of the carbon backbone.[1]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, aiding in the assignment of both ¹H and ¹³C signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for confirming the overall structure and connectivity, including the ester linkages.

3. Spectral Analysis and Interpretation

• ¹H NMR Spectrum:

  • Chemical Shifts (δ): The positions of the signals along the x-axis (in ppm) are indicative of the electronic environment of the protons. Expect to see characteristic signals for the alanine moiety (α-proton, methyl group) and the pinanediol protecting group (multiple signals in the aliphatic region).

  • Integration: The area under each peak is proportional to the number of protons it represents. This should be consistent with the molecular formula C₁₂H₂₂BNO₂·HCl.[15][16][17]

  • Coupling (Splitting): The splitting pattern of a signal (singlet, doublet, triplet, etc.) is due to the influence of neighboring protons and provides information about the connectivity of the atoms.

• ¹¹B NMR Spectrum:

  • The chemical shift of the boron signal will confirm the formation of the boronate ester. Trigonal boronic esters typically show a broad signal in the range of δ 20-35 ppm.[18] The presence of a single major peak in this region is a strong indicator of the structural integrity of the B-O-C linkages.

Visualizing the Validation Workflow

The following diagram illustrates the key steps in the NMR-based structural validation of (R)-BoroAla-(+)-Pinanediol-hydrochloride.

Caption: Workflow for NMR-based structural validation.

Conclusion: An Integrated Approach to Ensure Quality

While ¹H and ¹¹B NMR spectroscopy are the primary tools for the definitive structural validation of (R)-BoroAla-(+)-Pinanediol-hydrochloride, a multi-faceted analytical approach provides the most robust assurance of quality. The integration of NMR data with results from techniques like mass spectrometry and HPLC allows for a comprehensive assessment of not only the structure but also the purity and enantiomeric excess of this critical pharmaceutical building block. By understanding the strengths and limitations of each method and employing a logical, evidence-based workflow, researchers can confidently establish the structural integrity of their materials, a crucial step towards the development of safe and effective medicines.

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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: (R)-BoroAla(+)-Pinanediol-Hydrochloride

As a Senior Application Scientist, ensuring the integrity of your research goes hand-in-hand with safeguarding your laboratory environment. (R)-BoroAla(+)-Pinanediol-hydrochloride is a highly specialized α -amino boronic ester utilized primarily in drug development as a potent inhibitor of D-Ala-D-Ala ligase . While the pinanediol protecting group provides stereocontrol and oxidative stability during synthesis, the organoboron nature of this compound requires strict, causality-driven disposal protocols to prevent environmental toxicity and ensure regulatory compliance.

This guide provides the authoritative operational and disposal plans required to manage this compound safely.

Chemical Profile & Mechanistic Hazard Assessment

To design a safe disposal protocol, we must first understand the molecular vulnerabilities and hazards of the compound. The pinanediol ester protects the boronic acid core, making the molecule relatively stable under ambient conditions . However, as a hydrochloride salt of an organoboron compound, it presents specific respiratory and environmental risks if mishandled or improperly destroyed.

Table 1: Chemical & Hazard Profile

Property	Specification	Operational Implication
CAS Number	919103-31-4	Essential for accurate hazardous waste manifesting.
Molecular Formula	C12H23BClNO2	Contains boron and chlorine; dictates incineration scrubber requirements.
Molecular Weight	259.58 g/mol	Used to calculate molar equivalents for assay buffers.
Physical State	Lyophilized Solid	High risk of aerosolization; requires strict dust control.
Primary Hazards	Skin/Eye/Respiratory Irritant	Mandates specific PPE and engineering controls.
Incompatibilities	Strong oxidizers, strong acids	Must be segregated in waste storage to prevent exothermic reactions.

Operational Safety & Engineering Controls

Every safety protocol must be a self-validating system. We do not wear PPE merely for compliance; we wear it to interrupt specific vectors of exposure.

Table 2: PPE & Engineering Specifications

Control Category	Specification	Causal Rationale
Eye Protection	ANSI Z87.1 Safety Goggles	Prevents ocular irritation from airborne boronic ester dust.
Hand Protection	Nitrile Gloves (≥0.11 mm)	Provides a highly effective chemical barrier against lipophilic pinanediol esters.
Respiratory	N95 or P100 Particulate Respirator	Prevents inhalation of fine lyophilized powder during transfers outside a hood.
Engineering	Class II Biological Safety Cabinet or Fume Hood	Maintains negative pressure to capture aerosolized particulates at the source.

Mechanistic Rationale for Disposal

A common misconception in laboratory science is that all organic waste can be treated equally. Organoboron compounds like (R)-BoroAla(+)-Pinanediol-HCl cannot be poured down the drain or sent to standard biological treatment ponds.

The Causality of Incineration: When organoboron compounds are oxidized, the carbon framework burns off as CO2​ and H2​O , but the boron atom is converted into boron trioxide ( B2​O3​ ). B2​O3​ is a severe respiratory irritant that reacts with moisture to form boric acid. Furthermore, the hydrochloride salt releases HCl gas upon combustion. Therefore, this waste must be routed to a high-temperature incinerator equipped with an alkaline flue gas scrubber . The scrubber uses bases like NaOH to neutralize HCl into chloride salts and B2​O3​ into inert borate salts, ensuring safe exhaust.

Fig 1. Chemical degradation pathway of organoboron waste via high-temperature incineration.

Step-by-Step Disposal Workflows

Unlike reactive trialkylboranes that require oxidative quenching with alkaline hydrogen peroxide, the pinanediol protecting group renders this boronic ester oxidatively stable under ambient conditions. Therefore, chemical quenching is not required prior to collection; physical containment is the standard.

Protocol A: Routine Solid Waste Disposal

• Segregation: Identify all solid consumables (weighing paper, spatulas, pipette tips, and nitrile gloves) that have come into contact with the compound.

• Containment: Transfer the contaminated items into a puncture-resistant, high-density polyethylene (HDPE) hazardous waste bin lined with a 6-mil polyethylene bag.

• Sealing: Seal the bag using a gooseneck tie method to prevent any vapor or dust escape during transit.

• Labeling: Affix a Globally Harmonized System (GHS) compliant label. Mark clearly as "Hazardous Solid Waste: Organoboron / Hydrochloride Salt (Toxic/Irritant)."

Protocol B: Aqueous & Solvent Waste Disposal

• Compatibility Check: Verify that the designated liquid waste carboy contains no strong oxidizing agents (e.g., peroxides, nitric acid). Mixing pinanediol esters with strong oxidizers can trigger uncontrolled exothermic reactions.

• Transfer: Operating within a certified fume hood, use a dedicated funnel to pour the (R)-BoroAla(+)-Pinanediol-HCl mother liquors or assay buffers into the HDPE liquid waste carboy.

• Headspace Management: Leave at least 20% headspace in the carboy to accommodate potential vapor expansion.

• Secondary Containment: Place the sealed carboy in a secondary spill tray capable of holding 110% of the carboy's volume to mitigate environmental release in the event of a structural failure.

Protocol C: Emergency Spill Response

• Isolation: Immediately evacuate personnel from the vicinity and demarcate the spill zone.

• PPE Donning: Responders must equip ANSI Z87.1 goggles, double nitrile gloves, and an N95/P100 particulate respirator.

• Dust Suppression (Critical Step): Do not dry sweep. Dry sweeping aerosolizes the lyophilized powder, creating an inhalation hazard. Gently mist the spilled powder with a 70% ethanol solution or deionized water to aggregate the particles.

• Collection: Use a non-sparking polypropylene scoop to collect the dampened mass. Transfer it into a sealable hazardous waste bag.

• Decontamination: Wash the spill surface with a mild detergent solution, followed by a water rinse. Dispose of all cleaning materials via Protocol A.

Logistical & Regulatory Compliance

Waste generation is only the first step; proper logistical routing ensures regulatory compliance (e.g., EPA/RCRA standards) and environmental safety.

Fig 2. Standardized logistical workflow for (R)-BoroAla(+)-Pinanediol-HCl waste management.

• Storage Limits: Do not store hazardous waste in a Satellite Accumulation Area (SAA) for more than 90 days.

• Manifesting: Ensure the waste manifest explicitly lists "Organoboron compounds" and "Hydrochloride salts" so the receiving facility routes the waste to an incinerator equipped with the necessary alkaline scrubbers.

References

• Putty S, Rai A, Jamindar D, Pagano P, Quinn CL, Mima T, Schweizer HP, Gutheil WG. "Characterization of d-boroAla as a novel broad-spectrum antibacterial agent targeting d-Ala-d-Ala ligase." Chemical Biology & Drug Design, 2011.[Link]

• Matteson DS, Jesthi PK, Sadhu KM. "Synthesis and properties of pinanediol alpha-amido boronic esters." Organometallics, 1984.[Link]